N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea

• Molecular Formula: C19H22N4O4S2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (E)-3-(furan-2-yl)-N-[[4-(4-methylsulfonylpiperazin-1-yl)phenyl]carbamothioyl]prop-2-enamide
• InChI: InChI=1S/C19H22N4O4S2/c1-29(25,26)23-12-10-22(11-13-23)16-6-4-15(5-7-16)20-19(28)21-18(24)9-8-17-3-2-14-27-17/h2-9,14H,10-13H2,1H3,(H2,20,21,24,28)/b9-8+
• InChI Key: BMXCIHGNNALWPZ-CMDGGOBGSA-N
• Isomeric SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=CO3
• SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CO3

Description

N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea involves the inhibition of various signaling pathways that are involved in cell growth, survival, and inflammation. This compound has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival, and the NF-κB pathway, which is involved in inflammation and immune response. It has also been shown to activate the p53 pathway, which is involved in apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and cell cycle arrest, which leads to the inhibition of cell growth. In neuronal cells, it has been shown to protect against oxidative stress and to improve cognitive function. In immune cells, it has been shown to modulate the immune response and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea is its potential as a therapeutic agent in various fields. However, there are also limitations to its use in lab experiments. One of the limitations is the need for further studies to determine its toxicity and potential side effects. Another limitation is the need for more research to identify its optimal dosage and administration method.

Future Directions

There are several future directions for the study of N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea. One direction is the development of more potent analogs of this compound for use as therapeutic agents. Another direction is the investigation of its potential in combination with other drugs or therapies. Additionally, further studies are needed to determine its potential in the treatment of other diseases such as Alzheimer's disease and multiple sclerosis.

Synthesis Methods

The synthesis of N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea involves the reaction of 4-[4-(methylsulfonyl)-1-piperazinyl]aniline with 3-(2-furyl)acrylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with thiourea to obtain the final compound.

Scientific Research Applications

N-[3-(2-furyl)acryloyl]-N'-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}thiourea has been studied for its potential applications in various fields such as cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neurology, it has been studied for its potential as a neuroprotective agent and for its ability to improve cognitive function. In immunology, it has been shown to modulate the immune response and to have anti-inflammatory properties.